Cas no 3060-62-6 ((±)-Stizolobic Acid)

• Product Name: (±)-Stizolobic Acid
• CAS No: 3060-62-6
• MF: C₉H₉NO₆
• MW: 227.170862913132
• CID: 2047858
• PubChem ID: 440896
• Update Time: 2025-05-26

(±)-Stizolobic Acid Chemical and Physical Properties

Names and Identifiers

• (S)-form-Stizolobic-acid
• (±)-form-Stizolobic-acid
• 4-((S)-2-Amino-2-carboxy-aethyl)-6-oxo-6H-pyran-2-carbonsaeure
• 4-((S)-2-amino-2-carboxy-ethyl)-6-oxo-6H-pyran-2-carboxylic acid
• L-stizolobic acid
• L-Stizolobsaeure
• stizolobic acid
• 4-(2-Amino-2-carboxyethyl)-2-oxo-2H-pyran-6-carboxylic acid
• Stizolobate
• 4-(2-amino-2-carboxyethyl)-6-oxopyran-2-carboxylic acid
• Q27108339
• (+/-)-Stizolobic Acid
• CHEBI:9274
• 3060-62-6
• DAA06062
• (±)-Stizolobic Acid

• Inchi： 1S/C9H9NO6/c10-5(8(12)13)1-4-2-6(9(14)15)16-7(11)3-4/h2-3,5H,1,10H2,(H,12,13)(H,14,15)
• InChI Key： KQZBVNZAEQASKU-UHFFFAOYSA-N
• SMILES： O1C(C=C(C=C1C(=O)O)CC(C(=O)O)N)=O

Computed Properties

• Exact Mass: 227.04298701g/mol
• Monoisotopic Mass: 227.04298701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.3
• Topological Polar Surface Area: 127Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acids

Additional information on (±)-Stizolobic Acid

Compound CAS No. 3060-62-6: (±)-Stizolobic Acid

The compound CAS No. 3060-62-6, commonly referred to as (±)-Stizolobic Acid, is a naturally occurring organic compound with significant biological and pharmacological properties. This compound has garnered attention in the scientific community due to its unique structure and potential applications in various fields, including pharmaceuticals, cosmetics, and food additives. Recent studies have shed light on its mechanisms of action, bioavailability, and therapeutic potential, making it a subject of interest for researchers worldwide.

Structure and Properties

(±)-Stizolobic Acid is a bicyclic triterpenoid with a complex carbon skeleton. Its structure consists of a steroidal nucleus with hydroxyl groups and a lactone ring, contributing to its unique chemical properties. The compound is known for its amphiprotic nature, which allows it to interact with both hydrophilic and hydrophobic environments. This characteristic makes it an ideal candidate for drug delivery systems and bioactive molecules.

Biological Activity

Recent research has highlighted the potent anti-inflammatory and antioxidant properties of (±)-Stizolobic Acid. Studies conducted in vitro have demonstrated its ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases. Additionally, its antioxidant activity has been shown to protect cells from oxidative stress, which is a key factor in aging and degenerative diseases.

Therapeutic Applications

The therapeutic potential of (±)-Stizolobic Acid extends across multiple domains. In the pharmaceutical industry, it has been explored as a potential lead compound for the development of anti-inflammatory drugs. Its ability to modulate cellular signaling pathways involved in inflammation makes it a valuable asset in drug discovery programs.

Moreover, (±)-Stizolobic Acid has shown promise in the field of dermatology. Its anti-inflammatory and skin-regenerative properties have led to its inclusion in cosmetic formulations aimed at treating acne, eczema, and other skin conditions. Clinical trials have demonstrated significant improvements in skin health metrics when this compound is applied topically.

Food Industry Applications

Beyond medicine and cosmetics, (±)-Stizolobic Acid has also found applications in the food industry. Its antioxidant properties make it an effective natural preservative, extending the shelf life of food products while maintaining their nutritional value. Recent studies have explored its use in functional foods designed to enhance overall health and well-being.

Synthesis and Extraction

The synthesis of (±)-Stizolobic Acid remains a challenging task due to its complex structure. However, advancements in organic chemistry have enabled researchers to develop efficient synthetic routes using total synthesis approaches. On the other hand, extraction methods from natural sources such as plant extracts have also been optimized to ensure scalability and cost-effectiveness.

Future Directions

As research on (±)-Stizolobic Acid continues to expand, new insights into its mechanisms of action and therapeutic potential are expected to emerge. Collaborative efforts between academia and industry are likely to accelerate the development of innovative applications for this compound. Furthermore, ongoing studies aim to explore its role in combating emerging health challenges such as neurodegenerative diseases and metabolic disorders.

In conclusion, CAS No. 3060-62-6 or (±)-Stizolobic Acid represents a multifaceted compound with diverse applications across various industries. Its unique chemical properties combined with potent biological activities make it an invaluable asset in modern science and technology.